Cas no 1021220-60-9 (2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide
• CAS No: 1021220-60-9
• MF: C₂₀H₂₅ClN₄O₄S
• MW: 452.954902410507
• CID: 5802316
• PubChem ID: 42438523
• Update Time: 2025-06-25

2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide
• AKOS024506252
• 2-(4-chlorophenoxy)-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]acetamide
• 1021220-60-9
• F5315-0015
• SR-01000922165-1
• 2-(4-chlorophenoxy)-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide
• VU0641520-1
• SR-01000922165

• Inchi： 1S/C20H25ClN4O4S/c21-17-5-7-18(8-6-17)29-16-20(26)23-10-3-15-30(27,28)25-13-11-24(12-14-25)19-4-1-2-9-22-19/h1-2,4-9H,3,10-16H2,(H,23,26)
• InChI Key： CDWZSRIBQAXWIR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCCCS(N1CCN(C2C=CC=CN=2)CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 452.1285042g/mol
• Monoisotopic Mass: 452.1285042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Additional information on 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide and Its CAS No. 1021220-60-9

The compound 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide, identified by its CAS number 1021220-60-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a chlorophenoxy group, a piperazine scaffold, and a sulfonylpropyl chain, positions this compound as a versatile candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced chemical synthesis techniques and computational modeling. The structural features of 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide align well with current trends in drug design, particularly in the modulation of neurotransmitter systems. The piperazine moiety, known for its role in enhancing binding affinity to various biological targets, is a critical component that contributes to the compound's pharmacological profile.

Current research in the pharmaceutical industry increasingly emphasizes the importance of multitarget engagement in drug development. The dual functionality of 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide, stemming from its combination of a chlorophenoxy group and a sulfonylpropyl chain, makes it an attractive candidate for multitarget inhibitors. Such inhibitors have shown promise in addressing complex diseases by simultaneously modulating multiple pathways.

The synthesis of this compound involves sophisticated organic reactions that highlight the intersection of traditional synthetic methodologies with modern catalytic approaches. The incorporation of the 4-(pyridin-2-yl)piperazin-1-yl sulfonamide moiety is particularly noteworthy, as it introduces a high degree of specificity to the molecule's interaction with biological receptors. This feature is crucial for optimizing drug efficacy while minimizing off-target effects.

Recent studies have demonstrated the potential of derivatives containing piperazine scaffolds in treating neurological and psychiatric disorders. The structural motif present in 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide is consistent with molecules that have shown promise in preclinical trials for conditions such as depression, anxiety, and schizophrenia. The chlorophenoxy group further enhances its potential by contributing to lipophilicity and metabolic stability.

The role of computational chemistry in refining lead compounds like 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide cannot be overstated. Advanced molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects with unprecedented accuracy. This enables the rapid optimization of chemical structures before moving into costly and time-consuming experimental phases.

In conclusion, 2-(4-chlorophenoxy)-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide represents a promising candidate for further pharmaceutical development. Its unique structural features and alignment with current trends in drug design make it a valuable asset in the quest for novel therapeutic agents. As research continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through innovative chemical solutions.